N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide

• IUPAC Name: 2,6-dimethoxy-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• InChI: InChI=1S/C22H26N2O4/c1-14(2)22(26)24-12-6-7-15-13-16(10-11-17(15)24)23-21(25)20-18(27-3)8-5-9-19(20)28-4/h5,8-11,13-14H,6-7,12H2,1-4H3,(H,23,25)
• InChI Key: VLZUSUMSWUESKL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=C(C=CC=C3OC)OC
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide, also known as IBTQ, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. IBTQ is a derivative of tetrahydroquinoline and benzamide, and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Medical Imaging and Cancer Treatment

Assessment of Cellular Proliferation in Tumors by PET Using 18F-ISO-1 A study investigated the use of N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-18F-fluoroethoxy)-5-methylbenzamide (18F-ISO-1), a cellular proliferative marker, in PET imaging to evaluate tumor proliferation in patients with malignant neoplasms. The correlation between tumor 18F-ISO-1 uptake and the Ki-67 proliferative index indicates its potential for assessing the proliferative status of solid tumors. The study found significant correlations, suggesting its applicability in evaluating cellular proliferation in tumors, with a relatively small absorbed dose to normal organs allowing safe administration for PET imaging in clinical trials (Dehdashti et al., 2013).

Synthesis of Pharmaceutical Compounds

Development of a Practical and Scalable Synthetic Route A practical and efficient synthesis was developed for a compound structurally similar to N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide, highlighting the pharmaceutical industry's interest in these compounds for their potential as If channel inhibitors. The synthesis addresses previous challenges, such as extensive use of chlorinated solvents and unattractive steps for large-scale synthesis, by introducing a novel intermediate that improves overall yield and eliminates the need for purification by column chromatography (Yoshida et al., 2014).

Identification of Human Metabolites and Transporter-Mediated Excretion Research on the metabolites of similar compounds provides insights into their pharmacokinetic profiles, essential for drug development. The study on human metabolites of YM758, a novel If channel inhibitor, revealed major constituents in urine and plasma and investigated renal and hepatic uptake transporters for these metabolites. This research is crucial for understanding the drug's metabolism and optimizing its therapeutic efficacy and safety (Umehara et al., 2009).